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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Venalot®, a fixed-dose combination of
coumarin and troxerutin, with other therapeutic alternatives for the management of chronic
venous insufficiency (CVI). The information presented is based on available data from double-
blind, placebo-controlled clinical studies and aims to provide an objective overview for research
and development professionals.

Quantitative Data Summary

The following tables summarize the key quantitative data from a double-blind, placebo-
controlled study of Venalot® (coumarin/troxerutin combination) and a representative study of a
common alternative, a micronized purified flavonoid fraction (MPFF) containing diosmin and
hesperidin.

Table 1: Efficacy of Venalot® in Chronic Venous Insufficiency[1]
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Venalot® Group

Placebo Group

Outcome Measure p-value
(n=113) (n=113)
Recurrence of Leg
6.5+12.1 36.7+12.1 0.0402
Volume Increase (ml)
Improvement in Local .
) Superior to placebo - 0.0041
Complaint Score
Improvement in ]
Superior to placebo - 0.0041

Quality of Life

Data from a 16-week study involving an initial 4-week period with compression stockings

followed by 12 weeks of drug/placebo treatment.

Table 2: Efficacy of Diosmin/Hesperidin in Chronic Venous Insufficiency[2][3]

Diosmin/Hesperidi

Outcome Measure Baseline p-value
n Group (n=104)

Severity of Discomfort o
) N Significant decrease - <0.01
in Lower Extremities
Intensity of Heaviness  Significant decrease - <0.01
Leg Pain Significant decrease - <0.01
Feeling of Leg Edema  Significant decrease - <0.01
Lower Leg Volume Significant decrease - <0.01
CIVIQ-20 Quiality of Significant

. : - <0.01
Life Score improvement

Data from an 8-week prospective clinically controlled study.

Experimental Protocols

A detailed understanding of the methodologies employed in clinical trials is crucial for the

critical appraisal of the evidence.
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Venalot® (Coumarin/Troxerutin) Clinical Trial Protocol
(NCT01848210)[4][5]

o Study Design: A multicenter, randomized, double-blind, placebo-controlled, parallel-group
study.[4]

o Participants: Approximately 808 male and female patients aged 18 to 75 years with Chronic
Venous Insufficiency (CVI) clinical classification C3, C4a, C4b, or C5.[5][4]

¢ Intervention:

o Treatment Group: Fixed-dose combination of coumarin (30 mg) and troxerutin (180 mg)
tablets, administered orally three times daily for up to 16 weeks.[5]

o Control Group: Placebo-matching tablets administered orally three times daily for up to 16
weeks.[5]

e Primary Outcome Measure: Change in the partial volume of the legs from baseline to week
16, measured by water plethysmometer.[5]

e Secondary Outcome Measures:

o

Change in the severity score of local complaints.

o

Investigator's and participant's global impression of efficacy.

o

Quiality of life assessment.

o Safety and tolerability.

Diosmin/Hesperidin Clinical Trial Protocol
(Representative Study)[2]

» Study Design: A prospective, clinically controlled study.

o Participants: 104 patients with chronic venous diseases (C0-C3 according to CEAP
classification).
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« Intervention: Combination of diosmin and hesperidin for 8 weeks.
e Primary Outcome Measures:

o Severity of discomfort in the lower extremities.

o Intensity of heaviness, leg pain, and feeling of leg edema.
e Secondary Outcome Measures:

o Change in the volume of the lower leg.

o Improvement in quality of life scores (CIVIQ-20).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed mechanisms of action and a typical clinical trial
workflow.
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Caption: Proposed mechanism of action for the coumarin and troxerutin combination in
Venalot®.
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Diosmin & Hesperidin
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Caption: Proposed mechanism of action for Diosmin and Hesperidin in CVI.
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Caption: A typical workflow for a double-blind, placebo-controlled clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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